Cas no 794552-18-4 (N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide)

• Product Name: N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide
• CAS No: 794552-18-4
• MF: C₂₀H₁₂BrNO₄S
• MW: 442.282583236694
• CID: 6584108
• PubChem ID: 9541517
• Update Time: 2025-08-05

N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide
• N-(4-bromophenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide
• 794552-18-4
• F1414-1195
• AB00674295-01
• N-(4-bromophenyl)-9,10-dioxoanthracene-2-sulfonamide
• AQ-390/33480036
• NCGC00674562-01
• AKOS001694821

• Inchi： 1S/C20H12BrNO4S/c21-12-5-7-13(8-6-12)22-27(25,26)14-9-10-17-18(11-14)20(24)16-4-2-1-3-15(16)19(17)23/h1-11,22H
• InChI Key： ZDDNFNLGBIYBIB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NC1C=CC(=CC=1)Br)C1C=CC2=C(C(=O)C3=C(C=CC=C3)C2=O)C=1

Computed Properties

• Exact Mass: 440.96704g/mol
• Monoisotopic Mass: 440.96704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.7Ų

Additional information on N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide

Professional Introduction to N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide (CAS No. 794552-18-4)

N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide, identified by its CAS number 794552-18-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of anthracene derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of a bromine substituent at the para position of the phenyl ring and a sulfonamide functional group at the 2-position of the anthracene core imparts unique chemical and pharmacological properties, making it a subject of extensive interest for academic and industrial research.

The structural framework of N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide consists of a tricyclic aromatic system with two carbonyl groups at the 9 and 10 positions, contributing to its electron-deficient nature. This structural motif is reminiscent of several biologically active molecules, including certain anticancer and antimicrobial agents. The sulfonamide group not only enhances solubility in polar solvents but also serves as a versatile handle for further chemical modifications, enabling the synthesis of novel derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from anthracene scaffolds. The compound N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for constructing heterocyclic compounds that exhibit inhibitory activity against various enzymes and receptors implicated in human diseases.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Researchers have explored its interactions with biological targets such as kinases and transcription factors, which are often dysregulated in cancer cells. Preliminary studies suggest that derivatives of N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide may exhibit potent inhibitory effects on these targets, potentially leading to the discovery of new anticancer drugs. The bromine atom at the para position of the phenyl ring also provides a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in drug discovery to introduce aryl or heteroaryl groups into molecular frameworks.

The sulfonamide moiety in N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide is another key feature that has been extensively studied. Sulfonamides are well-known for their broad spectrum of biological activities and have been incorporated into numerous FDA-approved drugs. The ability to modify this group allows for fine-tuning of pharmacokinetic properties such as solubility and metabolic stability. Furthermore, sulfonamides can act as hydrogen bond donors or acceptors, influencing molecular interactions with biological targets and thereby modulating drug efficacy.

The synthesis of N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide involves multi-step organic transformations that highlight the synthetic versatility of anthracene derivatives. The introduction of the dioxo group at the 9 and 10 positions typically requires oxidation reactions using reagents such as selenium dioxide or manganese dioxide. Subsequent functionalization at the 2-position with a sulfonamide group often involves nucleophilic substitution reactions or condensation reactions with sulfonyl chlorides or sulfonyl azides. These synthetic strategies have been optimized over time to ensure high yields and purity, making it feasible to produce sufficient quantities for both laboratory-scale investigations and preclinical studies.

In terms of applications beyond pharmaceuticals, N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide has shown promise in materials science. Anthracene derivatives are known for their fluorescence properties, making them useful in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors. The presence of additional functional groups like sulfonamides can further modify electronic properties and enhance material performance. Researchers have explored incorporating this compound into polymer matrices to develop novel luminescent materials with potential applications in displays and lighting technologies.

The growing interest in green chemistry has also influenced research on compounds like N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide. Efforts are being made to develop synthetic routes that minimize waste generation and utilize environmentally benign reagents. Catalytic methods have been particularly favored due to their efficiency and selectivity. For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl groups at specific positions without excessive byproduct formation. Such advancements not only improve sustainability but also enhance scalability for industrial production.

The pharmacological evaluation of N-(4-bromophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain kinases associated with tumor growth and progression. Additionally, its interaction with DNA-binding proteins has been investigated for potential applications in gene therapy or as an adjunct to conventional chemotherapy regimens. While these findings are promising, further research is needed to fully elucidate its mechanism of action and assess its therapeutic potential in vivo.

The compound's chemical stability under various conditions has also been examined to ensure its suitability for both laboratory research and potential clinical use. Stability studies indicate that it remains intact under standard storage conditions but may degrade when exposed to strong acids or bases or elevated temperatures. Understanding these stability profiles is crucial for formulating appropriate storage solutions and ensuring consistent quality throughout different stages of development.

In conclusion, N-(4-bromophenyl)-9,10-dioxo-9,